Cas no 5814-42-6 (3-benzyl(methyl)aminopropan-1-ol)
5814-42-6 structure
Product Name:3-benzyl(methyl)aminopropan-1-ol
CAS No:5814-42-6
MF:C11H17NO
MW:179.258783102036
MDL:MFCD00002946
CID:377023
PubChem ID:79884
Update Time:2025-04-19
3-benzyl(methyl)aminopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-[methyl(phenylmethyl)amino]-
- 3-(BENZYLMETHYLAMINO)-1-PROPANOL
- 3-[benzyl(methyl)amino]propan-1-ol
- 3-(N-benzyl-N-methylamino)propan-1-ol
- NSC 89745
- 3-(Benzyl(methyl)amino)propan-1-ol
- EINECS 227-381-8
- NSC-89745
- NS00046327
- EN300-106277
- FT-0694571
- 3-(benzyl-methyl-amino)-propan-1-ol
- 5814-42-6
- Z168889210
- SB85156
- MFCD00002946
- NSC89745
- AI3-52575
- 1-Propanol, 3-[methyl(phenylmethyl)amino]-
- DTXSID90973714
- SCHEMBL5744436
- YQAUZGVTGQVMPM-UHFFFAOYSA-N
- AKOS009030375
- 1-Propanol, 3-(methyl(phenylmethyl)amino)-
- 3-benzyl(methyl)aminopropan-1-ol
-
- MDL: MFCD00002946
- Inchi: 1S/C11H17NO/c1-12(8-5-9-13)10-11-6-3-2-4-7-11/h2-4,6-7,13H,5,8-10H2,1H3
- InChI Key: YQAUZGVTGQVMPM-UHFFFAOYSA-N
- SMILES: OCCCN(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.0010
- Boiling Point: 311.8°C (rough estimate)
- Flash Point: 100°C
- Refractive Index: 1.5230 (estimate)
- PSA: 23.47
- LogP: 1.50080
3-benzyl(methyl)aminopropan-1-ol Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
- Risk Phrases:36/37/38
3-benzyl(methyl)aminopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B536845-25mg |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536845-50mg |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536845-250mg |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-106277-0.05g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.05g |
$45.0 | 2023-10-28 | |
| Enamine | EN300-106277-0.1g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.1g |
$67.0 | 2023-10-28 | |
| Enamine | EN300-106277-0.25g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.25g |
$96.0 | 2023-10-28 | |
| Enamine | EN300-106277-0.5g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 0.5g |
$151.0 | 2023-10-28 | |
| Enamine | EN300-106277-1.0g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 1g |
$193.0 | 2023-06-10 | |
| Enamine | EN300-106277-2.5g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 2.5g |
$378.0 | 2023-10-28 | |
| Enamine | EN300-106277-5.0g |
3-[benzyl(methyl)amino]propan-1-ol |
5814-42-6 | 95% | 5g |
$556.0 | 2023-06-10 |
3-benzyl(methyl)aminopropan-1-ol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5814-42-6 (3-benzyl(methyl)aminopropan-1-ol) Related Products
- 4720-29-0(N-Benzyl-3-aminopropanol)
- 158951-54-3(3-{(4-methylphenyl)methylamino}propan-1-ol)
- 3161-51-1(1-Propanol,3-[bis(phenylmethyl)amino]-)
- 101710-62-7(1,4-Benzenedimethanaminium,N1,N1,N4,N4-tetraethyl-N1,N4-bis(3-hydroxypropyl)-, bromide (1:2))
- 88090-25-9(Benzenemethanaminium, N-(3-hydroxypropyl)-N-methyl-N-octyl-,chloride)
- 23253-99-8(4-(phenylmethyl)-1-Piperazinepropanol)
- 7596-03-4(Benzenemethanaminium,N-(3-hydroxypropyl)-N,N,2,3-tetramethyl-, bromide (9CI))
- 29904-41-4(1,3-dihydro-2H-Isoindole-2-propanol)
- 88090-26-0(Benzenemethanaminium, N-dodecyl-N-(3-hydroxypropyl)-N-methyl-, chloride (1:1))
- 88194-96-1(1-Propanol, 3-[(phenylmethyl)amino]-, hydrobromide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent